Cas no 1220039-82-6 ((5-Methyl-4H-1,2,4-triazol-3-yl)methanamine Hydrochloride)
(5-Methyl-4H-1,2,4-triazol-3-yl)methanamine Hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- C-(5-Methyl-4H-[1,2,4]triazol-3-yl)-methylamine hydrochloride
- (5-methyl-4H-1,2,4-triazol-3-yl)methanamine hydrochloride
- (3-Methyl-1H-1,2,4-triazol-5-yl)methanamine hydrochloride
- 1220039-82-6
- EN300-697462
- SB31949
- VYB03982
- CS-0196595
- Z2895197976
- AT12331
- (5-methyl-1H-1,2,4-triazol-3-yl)methanamine;hydrochloride
- (3-Methyl-1H-1,2,4-triazol-5-yl)methanaminehydrochloride
- (5-Methyl-1H-1,2,4-triazol-3-yl)methanamine hydrochloride
- (5-METHYL-4H-1,2,4-TRIAZOL-3-YL)METHANAMINE HCL
- 1-(5-METHYL-4H-1,2,4-TRIAZOL-3-YL)METHANAMINE HYDROCHLORIDE
- 1192477-93-2
- MFCD15475022
- BS-44479
- (5-Methyl-4H-1,2,4-triazol-3-yl)methanamine Hydrochloride
-
- MDL: MFCD15475022
- Inchi: 1S/C4H8N4.ClH/c1-3-6-4(2-5)8-7-3;/h2,5H2,1H3,(H,6,7,8);1H
- InChI Key: VFMTZNPHTFXKJK-UHFFFAOYSA-N
- SMILES: C(C1=NN=C(C)N1)N.Cl
Computed Properties
- Exact Mass: 148.052
- Monoisotopic Mass: 148.052
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 74.4
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 67.6A^2
(5-Methyl-4H-1,2,4-triazol-3-yl)methanamine Hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M221355-10mg |
(5-Methyl-4H-1,2,4-triazol-3-yl)methanamine Hydrochloride |
1220039-82-6 | 10mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M221355-50mg |
(5-Methyl-4H-1,2,4-triazol-3-yl)methanamine Hydrochloride |
1220039-82-6 | 50mg |
$ 115.00 | 2022-06-04 | ||
| TRC | M221355-100mg |
(5-Methyl-4H-1,2,4-triazol-3-yl)methanamine Hydrochloride |
1220039-82-6 | 100mg |
$ 160.00 | 2022-06-04 | ||
| Ambeed | A969429-100mg |
(5-Methyl-4H-1,2,4-triazol-3-yl)methanamine hydrochloride |
1220039-82-6 | 97% | 100mg |
$65.0 | 2025-02-26 | |
| Ambeed | A969429-250mg |
(5-Methyl-4H-1,2,4-triazol-3-yl)methanamine hydrochloride |
1220039-82-6 | 97% | 250mg |
$161.0 | 2025-02-26 | |
| Ambeed | A969429-1g |
(5-Methyl-4H-1,2,4-triazol-3-yl)methanamine hydrochloride |
1220039-82-6 | 97% | 1g |
$585.0 | 2025-02-26 | |
| eNovation Chemicals LLC | D971810-100mg |
C-(5-Methyl-4H-[1,2,4]triazol-3-yl)-methylamine hydrochloride |
1220039-82-6 | 95% | 100mg |
$155 | 2024-07-28 | |
| eNovation Chemicals LLC | D971810-250mg |
C-(5-Methyl-4H-[1,2,4]triazol-3-yl)-methylamine hydrochloride |
1220039-82-6 | 95% | 250mg |
$190 | 2024-07-28 | |
| eNovation Chemicals LLC | D971810-500mg |
C-(5-Methyl-4H-[1,2,4]triazol-3-yl)-methylamine hydrochloride |
1220039-82-6 | 95% | 500mg |
$185 | 2024-07-28 | |
| eNovation Chemicals LLC | D971810-1g |
C-(5-Methyl-4H-[1,2,4]triazol-3-yl)-methylamine hydrochloride |
1220039-82-6 | 95% | 1g |
$240 | 2024-07-28 |
(5-Methyl-4H-1,2,4-triazol-3-yl)methanamine Hydrochloride Related Literature
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Hui Liu,Deyong Su,Guolin Cheng,Jimin Xu,Xinyan Wang,Yuefei Hu Org. Biomol. Chem., 2010,8, 1899-1904
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
Additional information on (5-Methyl-4H-1,2,4-triazol-3-yl)methanamine Hydrochloride
Comprehensive Overview of (5-Methyl-4H-1,2,4-triazol-3-yl)methanamine Hydrochloride (CAS No. 1220039-82-6)
(5-Methyl-4H-1,2,4-triazol-3-yl)methanamine Hydrochloride (CAS No. 1220039-82-6) is a specialized chemical compound gaining attention in pharmaceutical and biochemical research. This compound, characterized by its triazole core and hydrochloride salt form, is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its molecular structure, which combines a 5-methyl-1,2,4-triazole moiety with a methanamine group, offering unique reactivity and binding properties.
The growing interest in heterocyclic compounds like (5-Methyl-4H-1,2,4-triazol-3-yl)methanamine Hydrochloride stems from their versatility in medicinal chemistry. Recent trends highlight the demand for small-molecule inhibitors and bioactive scaffolds, making this compound a subject of exploration for targeting enzymes and receptors. Its CAS No. 1220039-82-6 is frequently searched in academic databases, reflecting its relevance in structure-activity relationship (SAR) studies and high-throughput screening.
One of the key advantages of (5-Methyl-4H-1,2,4-triazol-3-yl)methanamine Hydrochloride is its stability as a hydrochloride salt, which enhances solubility for experimental use. This property is critical for in vitro assays and formulation development, aligning with current industry focus on drug delivery optimization. The compound’s triazole ring also contributes to its potential as a hydrogen bond acceptor, a feature leveraged in designing kinase inhibitors and GPCR modulators.
In the context of AI-driven drug discovery, CAS No. 1220039-82-6 is often referenced in cheminformatics datasets. Machine learning models trained on triazole derivatives utilize such compounds to predict binding affinities and ADMET profiles. This intersection of computational chemistry and experimental validation underscores the compound’s role in modern precision medicine initiatives.
From a synthetic perspective, (5-Methyl-4H-1,2,4-triazol-3-yl)methanamine Hydrochloride is synthesized via multistep organic reactions, often involving cyclization and amination protocols. Researchers emphasize yield optimization and purity enhancement to meet the standards of Good Laboratory Practice (GLP). These efforts are documented in peer-reviewed journals, reinforcing the compound’s credibility for preclinical research.
Environmental and green chemistry considerations are also shaping the discourse around 1220039-82-6. Innovations in catalytic synthesis and solvent-free reactions aim to reduce the ecological footprint of producing such fine chemicals. This aligns with global trends toward sustainable pharmaceutical manufacturing, a topic frequently queried in scientific search engines.
In summary, (5-Methyl-4H-1,2,4-triazol-3-yl)methanamine Hydrochloride (CAS No. 1220039-82-6) represents a compelling case study in medicinal chemistry and drug design. Its structural features, combined with evolving computational and synthetic methodologies, position it as a valuable tool for addressing unmet medical needs. As research progresses, this compound is likely to remain a focal point for academic and industrial investigations.
1220039-82-6 ((5-Methyl-4H-1,2,4-triazol-3-yl)methanamine Hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)